Cas no 295361-79-4 (N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 295361-79-4
• MF: C₁₂H₁₃N₃OS
• MW: 247.316120862961
• CID: 3081040
• PubChem ID: 677143
• Update Time: 2025-04-21

N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide
• AKOS000654686
• STK593370
• AG-690/11082049
• AKOS005515145
• Z52425625
• 295361-79-4
• N-[(2E)-5-propyl-1,3,4-thiadiazol-2(3H)-ylidene]benzamide
• IDI1_008153
• HMS1410M22
• STK226535
• Enamine_005918

• Inchi： 1S/C12H13N3OS/c1-2-6-10-14-15-12(17-10)13-11(16)9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3,(H,13,15,16)
• InChI Key： WTCLSLCSWOLOEI-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CCC)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 247.07793322Da
• Monoisotopic Mass: 247.07793322Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1Ų